Cas no 502132-35-6 (5-(4-benzyloxy-phenyl)-2h-pyrazol-3-ylamine)

• Product Name: 5-(4-benzyloxy-phenyl)-2h-pyrazol-3-ylamine
• CAS No: 502132-35-6
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 933379
• PubChem ID: 3707491
• Update Time: 2025-04-19

5-(4-benzyloxy-phenyl)-2h-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzyloxy-phenyl)-2h-pyrazol-3-ylamine
• 5-(4-BENZYLOXYPHENYL)-2H-PYRAZOL-3-YLAMINE,
• 3-(4-(Benzyloxy)phenyl)-1H-pyrazol-5-amine
• 5-(4-phenylmethoxyphenyl)-1H-pyrazol-3-amine
• 5-(4-benzyloxyphenyl)-2h-pyrazol-3-ylamine
• 3-[4-(BENZYLOXY)PHENYL]-1H-PYRAZOL-5-AMINE
• A828011
• 5-[4-(benzyloxy)phenyl]-1H-pyrazol-3-amine
• AKOS016343636
• DB-071127
• 502132-35-6
• AB08357
• SCHEMBL9905372
• G62703
• EN300-1150541

• Inchi： 1S/C16H15N3O/c17-16-10-15(18-19-16)13-6-8-14(9-7-13)20-11-12-4-2-1-3-5-12/h1-10H,11H2,(H3,17,18,19)
• InChI Key： RJBNUKXFRHMKFG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 265.12200
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93000
• LogP: 3.81910